Cas no 4179-44-6 (2-Furanoctanoic acid,5-hexyl-)

• Product Name: 2-Furanoctanoic acid,5-hexyl-
• CAS No: 4179-44-6
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 325025
• PubChem ID: 395943
• Update Time: 2025-04-19

2-Furanoctanoic acid,5-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanoctanoic acid,5-hexyl-
• 8-(5-HEXYL-2-FURYL)-OCTANOIC ACID
• 8-(5-hexylfuran-2-yl)octanoic acid
• 2-Hexyl-5-<7-carboxy-heptyl>-furan
• 9,12-epoxy-9,11-octadecadienoic acid
• 9,12-epoxyoctadeca-9,11-dienoic acid
• 9,12-Epoxyoctadeca-9,11-diensaeure
• NSC701061
• CHEBI:34491
• Furocarpic acid
• Q27116105
• NCI60_036317
• SCHEMBL2703694
• 8-(5-hexyl-2-furyl)octanoic acid
• DTXSID50327911
• 8-(5-Hexyl-2-furyl)-octanoic Acid 95% ethanol
• starbld0001189
• 9,12-Epoxy-9,11-ocadecadienoic acid
• LMFA01150001
• NSC-701061
• 8-(5-Hexyl-furan-2-yl)-octanoic acid
• 4179-44-6
• (9Z,11Z)-9,12-epoxyoctadeca-9,11-dienoic acid
• 5-Hexyl-2-furanoctanoic acid
• CHEMBL1973002
• DTXCID50279022

• Inchi： 1S/C18H30O3/c1-2-3-4-8-11-16-14-15-17(21-16)12-9-6-5-7-10-13-18(19)20/h14-15H,2-13H2,1H3,(H,19,20)
• InChI Key： SZNVIDWMWMWUCY-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCCCCCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 294.21900
• Monoisotopic Mass: 294.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 5.37010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids